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Compound of Interest

Compound Name: Metolachlor-d6

Cat. No.: B587433 Get Quote

An In-depth Technical Guide to Deuterated
Metolachlor
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of

deuterated Metolachlor (Metolachlor-d6), its mechanism of action, and its primary application

as an internal standard in analytical chemistry.

Introduction
Metolachlor is a widely used pre-emergent herbicide from the chloroacetanilide class, effective

against annual grasses and certain broadleaf weeds in crops like corn, soybeans, and cotton.

[1][2] Deuterated Metolachlor is a stable isotope-labeled version of the parent compound where

six hydrogen atoms have been replaced by deuterium.[3] This isotopic substitution makes it an

ideal internal standard for quantitative analysis, particularly in liquid chromatography-mass

spectrometry (LC-MS) methods.[4][5] Its near-identical chemical and physical properties to the

unlabeled analyte ensure it behaves similarly during sample preparation and analysis, allowing

for accurate correction of procedural variability.

Physical and Chemical Properties
The key physical and chemical properties of Metolachlor-d6 are summarized below, with data

for unlabeled Metolachlor provided for comparison.
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Property
Deuterated Metolachlor
(Metolachlor-d6)

Unlabeled Metolachlor

CAS Number 1219803-97-0 51218-45-2

Molecular Formula C₁₅H₁₆D₆ClNO₂ C₁₅H₂₂ClNO₂

Molecular Weight 289.83 g/mol 283.80 g/mol

Accurate Mass 289.1716 Da 283.1390 Da

Appearance Neat (form not specified) Off-white to colorless liquid

Melting Point -62 °C Not specified

Boiling Point
100 °C (at unspecified low

pressure)
100 °C at 0.001 mmHg

Water Solubility
Not specified; expected to be

similar to unlabeled
530 mg/L at 20 °C

Storage Temperature -20°C Not specified

Purity >95% (HPLC) Not applicable

Mechanism of Action
Deuteration does not alter the fundamental biochemical mechanism of the molecule.

Metolachlor acts by inhibiting the synthesis of very-long-chain fatty acids (VLCFAs) in

susceptible plants. This is achieved by blocking the activity of fatty acid elongase enzymes,

which are critical for building fatty acids with 20 or more carbons. These VLCFAs are essential

components for forming cell membranes and the protective outer cuticle of the plant. By

disrupting their production, Metolachlor halts the growth of roots and shoots in germinating

weed seedlings, leading to their death before they can emerge from the soil.

The following diagram illustrates the biochemical pathway inhibited by Metolachlor.
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Figure 1. Metolachlor's Mechanism of Action
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Figure 2. Analytical Workflow Using Metolachlor-d6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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